Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate, also known as JWH-250, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It was first synthesized in 1999 by John W. Huffman, a chemist at Clemson University, as part of his research on the endocannabinoid system.
Mechanism of Action
Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate works by binding to the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This system is responsible for regulating a variety of physiological processes, including appetite, pain sensation, mood, and memory. When this compound binds to these receptors, it activates them and produces a range of psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces a sense of euphoria, relaxation, and altered perception of time and space.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate in lab experiments is that it produces consistent and predictable effects, which makes it useful for studying the endocannabinoid system and its interactions with synthetic cannabinoids. However, one limitation is that its psychoactive effects can make it difficult to control for extraneous variables in experiments.
Future Directions
There are several potential future directions for research on Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate and synthetic cannabinoids more broadly. One area of interest is the development of new synthetic cannabinoids that have fewer side effects and are less addictive than existing compounds. Another area of interest is the use of synthetic cannabinoids as potential treatments for a range of medical conditions, including chronic pain, anxiety, and epilepsy. Finally, there is a need for more research on the long-term effects of synthetic cannabinoids on the brain and body, particularly with regard to addiction and dependence.
Synthesis Methods
Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate is synthesized through a multi-step process that involves the reaction of 2,2,3,3-tetramethylcyclopropanecarboxylic acid with 3-(3-chloro-2-methylphenyl)acryloyl chloride, followed by the reaction of the resulting product with methylamine. The final product is obtained through a series of purification steps.
Scientific Research Applications
Methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been used extensively in scientific research to study the endocannabinoid system and its interactions with synthetic cannabinoids. It has been shown to bind to the CB1 and CB2 receptors in the brain, which are responsible for mediating the effects of cannabinoids.
properties
IUPAC Name |
methyl 2-amino-2-[3-(3-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNO2/c1-9-10(4-3-5-11(9)16)14-6-15(7-14,8-14)12(17)13(18)19-2/h3-5,12H,6-8,17H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYAXGWYARBWWPW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)C23CC(C2)(C3)C(C(=O)OC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.